Cas no 1134163-29-3 (Pioglitazone-d)

Pioglitazone-d is a deuterated analog of pioglitazone, a thiazolidinedione-class antidiabetic agent. The incorporation of deuterium atoms enhances metabolic stability, potentially reducing the formation of reactive metabolites and improving pharmacokinetic profiles. This modification may lead to a more predictable drug exposure and reduced interpatient variability. Pioglitazone-d retains the pharmacological activity of the parent compound, acting as a selective PPAR-γ agonist to improve insulin sensitivity in peripheral tissues. Its deuterated structure makes it a valuable tool for metabolic studies, drug-drug interaction assessments, and comparative bioavailability research. The compound is particularly useful in analytical applications, serving as an internal standard for LC-MS quantification of pioglitazone in biological matrices.

Pioglitazone-d structure

Product Name:Pioglitazone-d

CAS No:1134163-29-3

MF:C₁₉H₁₆D₄N₂O₃S

MW:360.463

CID:1066322

PubChem ID:25235523

Update Time:2025-05-20

Pioglitazone-d Chemical and Physical Properties

Names and Identifiers

- (±)-Pioglitazone-d4 (phenyl-d4)
- Pioglitazone-d4 Hydrochloride
- Pioglitazone D4
- Pioglitazone-d4
- Pioglitazone-d
- U 72107 D4
- DA-76906
- HY-13956S
- 1ST11071D4
- CS-0019852
- AKOS040734858
- MS-25708
- F91251
- 5-[[2,3,5,6-Tetradeuterio-4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- 1134163-29-3
- 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl-2,3,5,6-d4]methyl]-2,4-thiazolidinedione
- (+/-)-Pioglitazone-d4 (phenyl-d4)
- MDL： MFCD09752136
- Inchi： InChI=1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)/i4D,5D,7D,8D
- InChI Key： HYAFETHFCAUJAY-YBNXMSKUSA-N
- SMILES： CCC1=CN=C(CCOC2=C(C([2H])=C(CC3C(NC(S3)=O)=O)C([2H])=C2[2H])[2H])C=C1

Computed Properties

Exact Mass: 360.14457066g/mol
Monoisotopic Mass: 360.14457066g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 25
Rotatable Bond Count: 7
Complexity: 466
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 93.6Å²

Experimental Properties

Melting Point: 179-182°C

Pioglitazone-d Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-13956S-1mg	Pioglitazone-d	1134163-29-3	99.08%	1mg	￥2400	2024-07-20
MedChemExpress	HY-13956S-5mg	Pioglitazone-d4	1134163-29-3		5mg	￥5500	2022-06-06
TRC	P469996-5mg	(±)-Pioglitazone-d4 (phenyl-d4)	1134163-29-3		5mg	$ 1013.00	2023-09-06
TRC	P469996-10mg	(±)-Pioglitazone-d4 (phenyl-d4)	1134163-29-3		10mg	$ 1714.00	2023-09-06
ChemScence	CS-0019852-1mg	Pioglitazone-d4	1134163-29-3		1mg	$250.0	2022-04-28
ChemScence	CS-0019852-5mg	Pioglitazone-d4	1134163-29-3		5mg	$550.0	2022-04-28
1PlusChem	1P008TJ0-1mg	Pioglitazone-d4	1134163-29-3	≥99% deuterated forms (d1-d4)	1mg	$205.00	2025-02-24
A2B Chem LLC	AE10716-1mg	PIOGLITAZONE-D4	1134163-29-3	≥99% deuterated forms (d1-d4)	1mg	$217.00	2024-04-20